Cas no 2680713-29-3 (tert-butyl N-(6-bromo-4-ethyl-1,3-benzothiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(6-bromo-4-ethyl-1,3-benzothiazol-2-yl)carbamate
• CAS No: 2680713-29-3
• MF: C₁₄H₁₇BrN₂O₂S
• MW: 357.265981435776
• CID: 5970488
• PubChem ID: 165922925
• Update Time: 2025-06-10

tert-butyl N-(6-bromo-4-ethyl-1,3-benzothiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6-bromo-4-ethyl-1,3-benzothiazol-2-yl)carbamate
• 2680713-29-3
• EN300-28299379

• Inchi： 1S/C14H17BrN2O2S/c1-5-8-6-9(15)7-10-11(8)16-12(20-10)17-13(18)19-14(2,3)4/h6-7H,5H2,1-4H3,(H,16,17,18)
• InChI Key： WCGXTFMRXSMCLO-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C(=C1)CC)N=C(NC(=O)OC(C)(C)C)S2

Computed Properties

• Exact Mass: 356.01941g/mol
• Monoisotopic Mass: 356.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl N-(6-bromo-4-ethyl-1,3-benzothiazol-2-yl)carbamate

Introduction to tert-butyl N-(6-bromo-4-ethyl-1,3-benzothiazol-2-yl)carbamate (CAS No. 2680713-29-3)

tert-butyl N-(6-bromo-4-ethyl-1,3-benzothiazol-2-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2680713-29-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the benzothiazole derivatives, a class of molecules known for their diverse biological activities and structural versatility. The presence of a bromo substituent at the 6-position and an ethyl group at the 4-position of the benzothiazole core, combined with a carbamate moiety, contributes to its unique chemical properties and potential applications.

The benzothiazole scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of drugs targeting various diseases due to its ability to interact with biological macromolecules such as enzymes and receptors. The 6-bromo-4-ethyl-1,3-benzothiazol-2-yl part of the molecule introduces specific electronic and steric features that can modulate its reactivity and binding affinity. The carbamate group, on the other hand, serves as a versatile functional handle for further derivatization and bioconjugation strategies.

In recent years, there has been a surge in research focused on developing novel benzothiazole derivatives with enhanced pharmacological profiles. One of the most compelling areas of interest is their potential as kinase inhibitors, particularly those targeting aberrantly activated kinases in cancer therapy. Studies have demonstrated that modifications at the 2-position of the benzothiazole ring can significantly influence the inhibitory activity against specific kinases. The tert-butyl N-(6-bromo-4-ethyl-1,3-benzothiazol-2-yl)carbamate structure represents an advanced derivative designed to optimize such interactions.

Recent computational studies using molecular modeling techniques have suggested that this compound may exhibit potent inhibitory effects on certain tyrosine kinases, which are critical drivers of tumor growth and progression. The bromo atom at the 6-position is predicted to engage in favorable π-stacking interactions with aromatic residues in the kinase active site, while the carbamate group can form hydrogen bonds with key polar residues. These interactions are expected to contribute to high binding affinity and selectivity.

Moreover, the tert-butyl group attached to the carbamate nitrogen provides steric bulk, which can help fine-tune the compound's fit within the target protein's binding pocket. This modification is particularly important in minimizing off-target effects by reducing promiscuous binding to non-target proteins. Such structural optimization strategies are essential for improving drug-like properties such as solubility, metabolic stability, and pharmacokinetic profiles.

Another area where this compound shows promise is in antimicrobial applications. Benzothiazole derivatives have long been recognized for their ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. The specific substitution pattern in tert-butyl N-(6-bromo-4-ethyl-1,3-benzothiazol-2-yl)carbamate may confer enhanced activity against resistant bacterial strains by targeting novel enzymatic or structural components. Preliminary experimental data indicate that analogs of this compound exhibit notable efficacy against both Gram-positive and Gram-negative bacteria.

The agrochemical industry has also explored benzothiazole derivatives for their potential as pesticides and herbicides. The structural features of this compound make it a candidate for developing novel agrochemicals with improved environmental safety profiles. By leveraging computational chemistry and high-throughput screening techniques, researchers are identifying derivatives that maintain high efficacy while reducing ecological impact.

In conclusion, tert-butyl N-(6-bromo-4-ethyl-1,3-benzothiazol-2-yl)carbamate (CAS No. 2680713-29-3) represents a promising lead compound with multiple potential applications in pharmaceuticals and agrochemicals. Its unique structural features enable targeted interactions with biological targets such as kinases and bacterial enzymes, making it a valuable scaffold for further drug discovery efforts. As research continues to uncover new therapeutic opportunities and refine synthetic methodologies, compounds like this are poised to play a significant role in addressing unmet medical needs.